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Compound of Interest

Compound Name:
Tetrazine-PEG7-amine

hydrochloride

Cat. No.: B12398395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and core applications of

Tetrazine-PEG7-amine hydrochloride, a key reagent in bioconjugation and antibody-drug

conjugate (ADC) development. Adherence to these guidelines is crucial for ensuring laboratory

safety and experimental success.

Chemical and Physical Properties
Tetrazine-PEG7-amine hydrochloride is a bifunctional linker molecule. It contains a highly

reactive tetrazine moiety for bioorthogonal "click chemistry" and a primary amine for

conjugation to other molecules, spaced by a hydrophilic 7-unit polyethylene glycol (PEG) chain.

The hydrochloride salt form enhances the compound's stability and handling.[1]
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Property Data Source(s)

Molecular Formula C₂₆H₄₃ClN₆O₈ [2]

Molecular Weight 603.11 g/mol [2]

Appearance Solid [3]

Solubility
Soluble in Water, DMSO, DMF,

DCM, MeOH
[4][5]

Purity Typically >95% [4]

Hazard Identification and Safety Precautions
While specific toxicity data for Tetrazine-PEG7-amine hydrochloride is limited, data from

closely related tetrazine-PEG compounds indicate potential hazards. Standard laboratory

precautions for handling chemical reagents should be strictly followed.

GHS Hazard Classification (Based on related
compounds)
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[6]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[3]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[3]

Specific Target Organ

Toxicity (Single Exp.)
Category 3

H335: May cause

respiratory irritation
[3]

Hazardous to the

Aquatic Environment,

Acute

Category 1
H400: Very toxic to

aquatic life
[6]

Hazardous to the

Aquatic Environment,

Chronic

Category 1

H410: Very toxic to

aquatic life with long

lasting effects

[6]

Recommended Personal Protective Equipment (PPE)
A comprehensive assessment of the specific experimental conditions should be performed to

ensure adequate protection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.youtube.com/watch?v=LHYHZDf72nk
https://www.researchgate.net/figure/Reaction-mechanism-of-inverse-electron-demand-Diels-Alder-4-2-IEDDA-between-a_fig11_381230904
https://www.researchgate.net/figure/Reaction-mechanism-of-inverse-electron-demand-Diels-Alder-4-2-IEDDA-between-a_fig11_381230904
https://www.researchgate.net/figure/Reaction-mechanism-of-inverse-electron-demand-Diels-Alder-4-2-IEDDA-between-a_fig11_381230904
https://www.youtube.com/watch?v=LHYHZDf72nk
https://www.youtube.com/watch?v=LHYHZDf72nk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale Source(s)

Eye Protection

ANSI-approved safety

goggles with side-

shields

Protects eyes from

splashes and airborne

particles.

[7]

Hand Protection
Chemical-resistant

nitrile gloves

Prevents direct skin

contact.
[7]

Body Protection
Chemical-resistant lab

coat

Protects against

contamination of

personal clothing.

[7]

Respiratory

NIOSH/MSHA

approved respirator (if

dust is generated)

Recommended if

working outside a

fume hood or if

irritation occurs.

[7]

Handling and Storage
Proper handling and storage are critical to maintaining the reagent's integrity and ensuring user

safety.

Handling Protocols
Ventilation: Always handle Tetrazine-PEG7-amine hydrochloride in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation risks.[3][7]

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Do not inhale dust or

aerosols.[3]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the compound and before leaving the work area.[6]

Weighing and Transfer: Conduct all weighing and transfer operations of the solid compound

within a fume hood to contain any dust.[7]

Storage Conditions
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Temperature: For long-term storage, keep at -80°C (up to 6 months) or -20°C (up to 1

month).[8]

Container: Store in the original, tightly sealed container to protect from moisture and light.[3]

Incompatibilities: Keep away from strong oxidizing agents.

Below is a generalized workflow for safe handling in a laboratory setting.
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A generalized workflow for the safe handling of Tetrazine-PEG7-amine hydrochloride.
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Emergency Procedures
In the event of exposure or a spill, follow these first-aid and cleanup measures immediately.

First Aid Measures
Exposure Route First Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[3]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Seek

medical attention if irritation

persists.

[3]

Inhalation

Remove victim to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[3]

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3]

Spill and Leak Procedures
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.
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Contain: Prevent further leakage or spillage if safe to do so. Keep the product away from

drains and water courses.[3]

Absorb: For small spills, absorb with a non-combustible, inert material (e.g., sand, diatomite,

universal binders).[3]

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

labeled container for disposal.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., alcohol) and

then wash with soap and water.[3]

Disposal: Dispose of contaminated material in accordance with local, state, and federal

regulations.[3]

Core Application: Bioorthogonal Ligation
Tetrazine-PEG7-amine hydrochloride is primarily used in bioorthogonal chemistry,

specifically for the inverse-electron-demand Diels-Alder (iEDDA) reaction. This "click" reaction

occurs between the tetrazine moiety and a strained alkene, most commonly a trans-

cyclooctene (TCO), to form a stable covalent bond.[8][9] This reaction is exceptionally fast and

specific, allowing for the precise conjugation of molecules in complex biological media.[10]

The primary amine of Tetrazine-PEG7-amine hydrochloride is first used to conjugate the

linker to a molecule of interest (e.g., a protein, antibody, or drug) that contains a reactive

carboxylic acid or an activated ester. The resulting tetrazine-modified molecule can then be

"clicked" to a second molecule bearing a TCO group.

Reaction Mechanism: Inverse-Electron-Demand Diels-
Alder (iEDDA)
The iEDDA reaction is a [4+2] cycloaddition between the electron-deficient tetrazine (the diene)

and the electron-rich, strained TCO (the dienophile). This is followed by a retro-Diels-Alder

reaction that irreversibly releases nitrogen gas (N₂), driving the reaction to completion and

forming a stable dihydropyridazine product.[3]
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The inverse-electron-demand Diels-Alder (iEDDA) reaction of a tetrazine with a TCO.

Example Experimental Protocol: Two-Step Antibody
Conjugation
This protocol provides a general framework for labeling an antibody with a TCO group and then

conjugating it to a tetrazine-functionalized molecule (prepared using Tetrazine-PEG7-amine).

Step 1: Antibody Modification with TCO

Preparation: Prepare the antibody at a concentration of 1-5 mg/mL in a primary amine-free

buffer (e.g., PBS, pH 7.4-8.0).

Reagent Preparation: Immediately before use, dissolve a TCO-NHS ester in anhydrous

DMSO or DMF to a concentration of 10-20 mM.

Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the

antibody solution.

Incubation: Incubate the reaction for 30-60 minutes at room temperature with gentle mixing.
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Purification: Remove excess, unreacted TCO-NHS ester using a spin desalting column

equilibrated with PBS. The TCO-labeled antibody is now ready for ligation.[11]

Step 2: Ligation with Tetrazine-PEG7-Molecule

Reaction Setup: Mix the TCO-labeled antibody with the Tetrazine-PEG7-functionalized

molecule in a 1:1 to 1:1.5 molar ratio in PBS.

Incubation: Allow the reaction to proceed for 1-2 hours at room temperature or overnight at

4°C.[11] The reaction progress can often be monitored by the disappearance of the

tetrazine's characteristic color (pink/red).[10]

Purification (Optional): If necessary, the final antibody conjugate can be purified from any

unreacted small molecules using size-exclusion chromatography or dialysis.[11]

Storage: Store the final conjugate at 4°C or as appropriate for the specific antibody.

This guide is intended for informational purposes for trained laboratory personnel. Always

consult the most recent Safety Data Sheet (SDS) for the specific product you are using and

adhere to all institutional and governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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